Cas no 51589-10-7 (2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, sulfate(1:1))

2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, sulfate(1:1) structure
51589-10-7 structure
Product Name:2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, sulfate(1:1)
CAS No:51589-10-7
MF:C18H16N2O5S
MW:372.395043373108
CID:361921
PubChem ID:71366075
Update Time:2025-04-19

2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, sulfate(1:1) Chemical and Physical Properties

Names and Identifiers

    • 2,5-Cyclohexadien-1-one, 4-[[4-(phenylamino)phenyl]imino]-, sulfate(1:1)
    • 4-(4-anilinophenyl)iminocyclohexa-2,5-dien-1-one,sulfuric acid
    • 51589-10-7
    • DTXSID70789451
    • Sulfuric acid--4-[(4-anilinophenyl)imino]cyclohexa-2,5-dien-1-one (1/1)
    • Inchi: 1S/C18H14N2O.H2O4S/c21-18-12-10-17(11-13-18)20-16-8-6-15(7-9-16)19-14-4-2-1-3-5-14;1-5(2,3)4/h1-13,19H;(H2,1,2,3,4)
    • InChI Key: VYMVPBXHGBHRKH-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)O.O=C1C=C/C(/C=C1)=N\C1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 372.07808
  • Monoisotopic Mass: 372.07799279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 513
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • PSA: 116.06
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